Cas no 1805169-50-9 (5-Bromo-2-chloro-3-(difluoromethyl)pyridine-4-carboxaldehyde)

• Product Name: 5-Bromo-2-chloro-3-(difluoromethyl)pyridine-4-carboxaldehyde
• CAS No: 1805169-50-9
• MF: C₇H₃BrClF₂NO
• MW: 270.45862698555
• CID: 4858494
• Update Time: 2025-06-07

5-Bromo-2-chloro-3-(difluoromethyl)pyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-chloro-3-(difluoromethyl)pyridine-4-carboxaldehyde

• Inchi： 1S/C7H3BrClF2NO/c8-4-1-12-6(9)5(7(10)11)3(4)2-13/h1-2,7H
• InChI Key： VNRCYBLMXDKVRI-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(C(F)F)=C1C=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• XLogP3: 2.6
• Topological Polar Surface Area: 30

Additional information on 5-Bromo-2-chloro-3-(difluoromethyl)pyridine-4-carboxaldehyde

Introduction to 5-Bromo-2-chloro-3-(difluoromethyl)pyridine-4-carboxaldehyde (CAS No. 1805169-50-9)

5-Bromo-2-chloro-3-(difluoromethyl)pyridine-4-carboxaldehyde, identified by its CAS number 1805169-50-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This heterocyclic aldehyde features a pyridine core substituted with bromine, chlorine, and a difluoromethyl group, making it a versatile intermediate for synthesizing biologically active molecules. The unique structural attributes of this compound contribute to its utility in developing novel therapeutic agents and functional materials.

The chemical structure of 5-Bromo-2-chloro-3-(difluoromethyl)pyridine-4-carboxaldehyde encompasses a pyridine ring that is functionalized at the 5-position with a bromine atom, the 2-position with a chlorine atom, and the 3-position with a difluoromethyl group. The presence of these halogen substituents enhances the electrophilicity of the pyridine ring, facilitating nucleophilic aromatic substitution reactions. Additionally, the aldehyde functionality at the 4-position allows for further derivatization through condensation reactions, such as Schiff base formation or condensation with hydrazines and amines.

In recent years, 5-Bromo-2-chloro-3-(difluoromethyl)pyridine-4-carboxaldehyde has been extensively studied for its potential applications in drug discovery. The incorporation of difluoromethyl groups into pharmaceutical compounds is well-documented for improving metabolic stability, binding affinity, and overall pharmacokinetic properties. This compound serves as a key building block in synthesizing small-molecule inhibitors targeting various biological pathways. For instance, it has been utilized in the development of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases.

One of the most compelling aspects of 5-Bromo-2-chloro-3-(difluoromethyl)pyridine-4-carboxaldehyde is its role in constructing novel heterocyclic scaffolds. Heterocyclic compounds are prevalent in medicinal chemistry due to their diverse biological activities and favorable pharmacological properties. Researchers have leveraged this compound to design derivatives with enhanced binding interactions against therapeutic targets. For example, studies have demonstrated its utility in generating potent JAK2 inhibitors, which are being explored for treating myeloproliferative disorders.

The aldehyde group in 5-Bromo-2-chloro-3-(difluoromethyl)pyridine-4-carboxaldehyde provides a reactive site for forming covalent bonds with nucleophiles, enabling the construction of complex molecular architectures. This reactivity has been exploited in the synthesis of peptidomimetics and other bioactive molecules. Furthermore, the halogenated pyridine core enhances solubility and bioavailability, making it an attractive candidate for further pharmaceutical development.

Recent advancements in computational chemistry have also highlighted the importance of 5-Bromo-2-chloro-3-(difluoromethyl)pyridine-4-carboxaldehyde as a scaffold for virtual screening campaigns. High-throughput virtual screening (HTVS) has become an indispensable tool in drug discovery, allowing researchers to rapidly identify promising candidates from large compound libraries. The structural features of this compound make it an ideal candidate for docking studies against protein targets, particularly those involved in metabolic pathways and signal transduction.

The agrochemical sector has also shown interest in 5-Bromo-2-chloro-3-(difluoromethyl)pyridine-4-carboxaldehyde due to its potential as a precursor for developing novel pesticides and herbicides. The presence of multiple functional groups allows for diverse chemical modifications, enabling the creation of compounds with targeted biological activity against pests and weeds. Such applications are critical in addressing global food security challenges while minimizing environmental impact.

In conclusion, 5-Bromo-2-chloro-3-(difluoromethyl)pyridine-4-carboxaldehyde (CAS No. 1805169-50-9) is a multifaceted compound with significant implications in pharmaceuticals and agrochemicals. Its unique structural features make it a valuable intermediate for synthesizing biologically active molecules with enhanced pharmacological properties. As research continues to uncover new applications for this compound, its importance in drug discovery and material science is likely to grow further.